Cas no 1522475-65-5 (5-Thiazolemethanamine, 2-amino-4-(1,1-dimethylethyl)- )

• Product Name: 5-Thiazolemethanamine, 2-amino-4-(1,1-dimethylethyl)-
• CAS No: 1522475-65-5
• MF: C₈H₁₅N₃S
• MW: 185.289799928665
• CID: 5252548
• Update Time: 2025-11-05

5-Thiazolemethanamine, 2-amino-4-(1,1-dimethylethyl)- Chemical and Physical Properties

Names and Identifiers

• 2-Amino-4-(1,1-dimethylethyl)-5-thiazolemethanamine (ACI)
• 5-Thiazolemethanamine, 2-amino-4-(1,1-dimethylethyl)-

• Inchi： 1S/C8H15N3S/c1-8(2,3)6-5(4-9)12-7(10)11-6/h4,9H2,1-3H3,(H2,10,11)
• InChI Key： VLTJAQUJSZSLQV-UHFFFAOYSA-N
• SMILES： N1C(C(C)(C)C)=C(CN)SC=1N

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles 2,4,5-trisubstituted thiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles 2,4,5-trisubstituted thiazoles

Additional information on 5-Thiazolemethanamine, 2-amino-4-(1,1-dimethylethyl)-

Introduction to 5-Thiazolemethanamine, 2-amino-4-(1,1-dimethylethyl) (CAS No. 1522475-65-5)

5-Thiazolemethanamine, 2-amino-4-(1,1-dimethylethyl), identified by its CAS number 1522475-65-5, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This heterocyclic amine derivative features a thiazole core appended with an amino group at the 2-position and a tert-butyl group at the 4-position, making it a structurally unique entity with potential applications in medicinal chemistry and drug discovery.

The structural motif of 5-Thiazolemethanamine, 2-amino-4-(1,1-dimethylethyl) incorporates both nitrogen and sulfur atoms within its five-membered ring, which is a common feature in biologically active molecules. The presence of these heteroatoms imparts unique electronic and steric properties to the compound, influencing its reactivity and interaction with biological targets. The tert-butyl group at the 4-position not only enhances the steric bulk of the molecule but also influences its solubility and metabolic stability, making it a valuable scaffold for further derivatization.

In recent years, there has been growing interest in thiazole derivatives due to their diverse pharmacological activities. Thiazole-based compounds have been reported to exhibit antimicrobial, anti-inflammatory, antiviral, and anticancer properties. The specific arrangement of functional groups in 5-Thiazolemethanamine, 2-amino-4-(1,1-dimethylethyl) suggests that it may possess similar bioactivities or serve as a precursor for more complex pharmacophores. Its amino group at the 2-position provides a site for further chemical modification, allowing for the introduction of additional functionalities such as carboxylic acids, alcohols, or other heterocycles.

One of the most compelling aspects of this compound is its potential role in the development of novel therapeutic agents. The thiazole ring is a well-known pharmacophore found in numerous drugs on the market today, including antibiotics like cefalothin and antifungals like fluconazole. By leveraging the known bioactivity of thiazole derivatives, researchers can design analogs with enhanced or modified properties. The tert-butyl group in 5-Thiazolemethanamine, 2-amino-4-(1,1-dimethylethyl) may also contribute to improved pharmacokinetic profiles by increasing lipophilicity and reducing metabolic degradation.

Recent studies have highlighted the importance of heterocyclic amines in drug discovery. These compounds often exhibit strong binding affinity to biological targets due to their ability to form multiple hydrogen bonds and hydrophobic interactions. The combination of nitrogen and sulfur atoms in 5-Thiazolemethanamine, 2-amino-4-(1,1-dimethylethyl) creates multiple sites for interaction with proteins and enzymes, making it a promising candidate for structure-based drug design. Computational modeling techniques have been increasingly used to predict the binding modes of such compounds with target proteins, aiding in the rational design of lead molecules.

The synthesis of 5-Thiazolemethanamine, 2-amino-4-(1,1-dimethylethyl) presents an interesting challenge for organic chemists due to its complex structural features. Traditional synthetic routes involve multi-step processes that require careful control of reaction conditions to avoid unwanted side products. Advances in catalytic methods have enabled more efficient and selective syntheses of thiazole derivatives. For instance, transition metal-catalyzed cross-coupling reactions have been employed to construct the thiazole ring from simpler precursors with high yields and purity.

In addition to its pharmaceutical applications, 5-Thiazolemethanamine, 2-amino-4-(1,1-dimethylethyl) may find utility in material science and agrochemical research. Thiazole derivatives are known to exhibit photophysical properties that make them suitable for use in organic light-emitting diodes (OLEDs) and other optoelectronic devices. Furthermore, their biological activity suggests potential use as pesticides or herbicides by targeting specific enzymatic pathways in plants or pests.

The regulatory landscape for novel chemical entities like 5-Thiazolemethanamine, 2-amino-4-(1,1-dimethylethyl) is stringent but well-established. Regulatory agencies such as the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA) require extensive characterization and testing before approving new drugs or chemicals for commercial use. This ensures that only safe and effective compounds reach the market while minimizing potential risks to human health and the environment.

Future research directions for 5-Thiazolemethanamine, 2-amino-4-(1,1-dimethylethyl) may include exploring its interactions with various biological targets using high-throughput screening techniques. Such screens can rapidly identify potential therapeutic applications by testing the compound against large libraries of biological assays. Additionally, structure-activity relationship (SAR) studies can be conducted to optimize its bioactivity by modifying specific functional groups within the molecule.

The growing interest in sustainable chemistry also presents opportunities for developing greener synthetic routes for 5-Thiazolemethanamine, 2-amino-4-(1,1-dimethylethyl). Catalytic processes that minimize waste generation and energy consumption are becoming increasingly important in industrial applications. By adopting green chemistry principles during synthesis, researchers can reduce environmental impact while maintaining high yields and purity standards.

In conclusion,5-Thiazolemethanamine, CAS No, 1522475-65-5, represents a fascinating compound with broad potential applications across multiple scientific disciplines. Its unique structural features make it an attractive scaffold for drug discovery efforts aimed at developing novel therapeutic agents against various diseases. As research continues to uncover new insights into its bioactivity, this compound is poised to play an important role in advancing pharmaceutical science into new frontiers.